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Compound of Interest

Compound Name: 3-Chlorobenzotrichloride

Cat. No.: B052308 Get Quote

Essential Safety and Handling Guide for 3-
Chlorobenzotrichloride
This guide provides immediate safety and logistical information for the handling and disposal of

3-Chlorobenzotrichloride, tailored for researchers, scientists, and drug development

professionals. Following these procedures is critical for ensuring laboratory safety.

Physical and Chemical Properties
A summary of the key quantitative data for 3-Chlorobenzotrichloride is provided below for

easy reference.
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Property Value

Molecular Formula C7H4Cl4[1][2]

Molecular Weight 229.9 g/mol [1][2]

Appearance Clear Liquid[3]

Odor Odorless[3]

Melting Point 0.6 °C[4]

Boiling Point 255 °C @ 760 mmHg[4]

Flash Point > 112 °C / > 233.6 °F[3]

Density 1.505 g/cm³[4]

Vapor Pressure 0.04 hPa @ 20 °C[3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.

Eye and Face Protection: Wear chemical safety goggles and a face shield that meet OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3]

Skin Protection:

Gloves: Wear chemical-resistant gloves, such as nitrile rubber. Always inspect gloves prior

to use and use proper glove removal technique to avoid skin contact.[5]

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[3] This

may include disposable Tyvek-type sleeves taped to your gloves or a full protective suit.[3]

[6]

Respiratory Protection:

Work in a well-ventilated area, preferably a chemical fume hood.[5]
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If exposure limits are exceeded or if irritation is experienced, use a NIOSH/MSHA or

European Standard EN 149 approved respirator with an organic vapor cartridge.[3][5] A

full-face respirator provides a higher level of protection.[6]

Handling and Storage Protocol
Adherence to the following procedural steps is essential for the safe handling and storage of 3-
Chlorobenzotrichloride.

Handling
Preparation: Before handling, ensure all safety precautions have been read and understood.

[3] An eyewash station and safety shower must be close to the workstation.[3]

Ventilation: Use only in a well-ventilated area or under a chemical fume hood.[3][7]

Avoiding Contact: Avoid contact with skin, eyes, and clothing.[3] Do not breathe mist, vapors,

or spray.[3]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[3] Do not eat, drink,

or smoke when using this product.[3]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][7]

Store in a designated corrosives area.[7][8]

Keep away from incompatible materials such as strong oxidizing agents.[8]

Emergency Procedures
Immediate and appropriate responses to emergencies can significantly mitigate harm.

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[3][9]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes.[3][9] Remove

contaminated clothing and wash it before reuse.

[3] Seek medical attention.[3]

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[3]

Remove contact lenses if present and easy to

do.[3] Seek immediate medical attention.[3]

Ingestion

Do NOT induce vomiting.[3] Rinse mouth with

water.[9] Never give anything by mouth to an

unconscious person.[9] Seek immediate medical

attention.[3]

Spill Response
Evacuate and Ventilate: Evacuate the area and ensure adequate ventilation.[5] Remove all

sources of ignition.[10]

Wear PPE: Don appropriate personal protective equipment, including respiratory protection.

[5]

Containment: Contain the spill using inert absorbent material like sand, vermiculite, or a

commercial sorbent.[5][10]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, sealed, and labeled container for disposal.[5][10]

Decontamination: Decontaminate the spill area.[5]

Decontamination and Disposal Plan
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Proper decontamination and waste disposal are crucial to prevent environmental contamination

and ensure safety.

Equipment Decontamination
Initial Rinse: Rinse glassware and equipment with a suitable organic solvent (e.g., acetone

or ethanol) to remove the bulk of the chemical. Collect this rinse solvent as halogenated

organic waste.[5]

Wash: Wash the rinsed items with soap and hot water.[5]

Final Rinse: Rinse thoroughly with deionized water.[5]

Drying: Allow the equipment to air dry completely before reuse.[5]

Waste Disposal
Classification: Waste containing 3-Chlorobenzotrichloride must be treated as hazardous

waste.[5]

Segregation: Collect all waste containing this chemical in a dedicated, clearly labeled, and

sealed container. Do not mix with non-halogenated waste.[5]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and indicate its

contents.[5]

Disposal: Dispose of the contents and container to an approved waste disposal plant.[3]

Arrangements for disposal should be made through your institution's environmental health

and safety (EHS) office.[5]

Procedural Diagrams
Visual workflows to guide safe handling and disposal.
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Preparation
- Read SDS

- Ensure safety equipment is available

Handling
- Use in fume hood

- Wear full PPE

Chemical Use
- Perform experiment

Decontamination
- Rinse equipment with solvent

- Wash with soap and water

Storage
- Tightly closed container

- Cool, dry, ventilated area

Click to download full resolution via product page

Caption: Safe Handling and Storage Workflow.
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Waste Generation

Segregate Waste
- Dedicated, sealed container

- Do not mix with non-halogenated waste

Label Container
- 'Hazardous Waste'

- List contents

Store Waste
- Designated accumulation area

- Away from incompatible materials

Professional Disposal
- Contact EHS office

- Transfer to approved facility

Click to download full resolution via product page

Caption: Hazardous Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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